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Compound of Interest

Compound Name: 4-Vinylphenol-d4

Cat. No.: B12372730

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety data for 4-
Vinylphenol-d4. The information presented is based on the safety data for its non-deuterated
analogue, 4-Vinylphenol (CAS 2628-17-3), as the toxicological and chemical properties are
considered equivalent for deuterated compounds in this context. 4-Vinylphenol-d4 is primarily
utilized as a stable isotope-labeled internal standard in analytical methodologies such as mass
spectrometry.[1]

Section 1: Chemical and Physical Properties

4-Vinylphenol, also known as 4-hydroxystyrene, is an organic compound that presents as a
white, volatile, and sublimable solid.[2] It is a functionalized styrene derivative used in the
production of poly(4-Vinyl Phenol) and as an intermediate in the synthesis of various bioactive
molecules.[3][4]

Table 1: Physical and Chemical Properties of 4-Vinylphenol
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Property Value Source(s)
Molecular Formula CsHsO [5]
Molecular Weight 120.15 g/mol
Appearance White solid
Odor Vanilla-like, phenolic, sweet
Melting Point 73.5°C (164.3 °F)
- _ 187-189 °C (369-372.2 °F) at
Boiling Point
760 mmHg
_ 107-113 °C (225-235.4 °F)
Flash Point
(closed cup)
Soluble in chloroform, ethanol,
Solubility acetone, benzene, DMSO.

Insoluble in water.

Section 2: Hazard Identification and Classification

4-Vinylphenol is classified as a hazardous substance with multiple risk factors. It is crucial for
personnel to be aware of these hazards before handling the compound. The Globally
Harmonized System (GHS) classifications are summarized below.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement Source(s)
o H301/H302: Toxic or
Acute Toxicity, Oral Category 3/4 )
Harmful if swallowed
o H311: Toxic in contact
Acute Toxicity, Dermal  Category 3

with skin

Skin

Corrosion/Irritation

Category 1B/ 2

H314/H315: Causes
severe skin burns and
eye damage or
causes skin irritation

H318: Causes serious

Serious Eye Damage Category 1

eye damage

H341: Suspected of
Germ Cell ) )

o Category 2 causing genetic

Mutagenicity

defects

H361: Suspected of
Reproductive Toxicity Category 2 damaging fertility or

the unborn child

Specific Target Organ
Toxicity (Repeated

Exposure)

Category 1/2

H372/H373: Causes
damage to organs
through prolonged or

repeated exposure

Target Organs: Gastro-intestinal tract, Kidneys, Bladder, Liver, Nervous system, Skin.

Section 3: Experimental Protocols & Safety

Procedures

Detailed experimental protocols for toxicological studies are not typically included in standard

safety data sheets. However, the procedures for safe handling, emergency response, and

personal protection are well-defined.
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Proper selection and use of PPE are critical to minimize exposure risk. The following workflow
outlines the necessary steps for ensuring adequate protection.

Personal Protective Equipment (PPE) Protocol

Task Involving
4-Vinylphenol-d4

[Conduct Risk Assessment]

I
Require%PPE

Eye Protection:
Tightly fitting safety goggles
or face shield (EN 166)
Y
Hand Protection:
Chemical-impermeable gloves
(e.g., type ABEK, EN 374)
Body Protection:
Fire/flame resistant and |-
impervious clothing
Y
Respiratory Protection:
Full-face respirator if
exposure limits are exceeded
Don PPE Correctly
\

Perform Experiment in
Well-Ventilated Area
(e.g., Fume Hood)

\

Doff PPE and
Dispose of Properly

[Wash Hands Thoroughla

Task Complete
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Caption: Workflow for selecting and using Personal Protective Equipment (PPE).

Immediate and appropriate first-aid is crucial in the event of an exposure. The logical flow of
actions is outlined below.

First-Aid Emergency Response

EX osure RO te

Enhalatlon) (Skln Comact) (Eye Contact) Engestlon)\
/ / Immediate Actions \

Move to fresh air. Take off contaminated clothing. . . . . .
. N L L Rinse cautiously with water for at least 15 minutes. Rinse mouth with water.
Provide oxygen if breathing is difficult. Wash skin with soap and - . -
=y RS . Remove contact lenses, if present. Do NOT induce vomiting.
Perform artificial respiration if not breathing. plenty of water.

i

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Decision-making process for first-aid response to exposure.

In case of a spill or fire, a structured response is necessary to ensure safety and environmental
protection.
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Incident Occurs

Spill Response /
Assess Spill
(Size & Location)

§

vacuate personnel to safe areas.
Remove ignition sources.

:

(Contain

spill with inert absorbent material.
Prevent entry into drains.

i

Collect residue in sealed containers
for disposal.

;

(

nsure adequate ventilation)

‘ire Response

Use dry chemical, COZ,)

or alcohol-resistant foam

:

Wear self-contained
breathing apparatus (SCBA).

;

Cool containers with water spray)

Click to download full resolution via product page

Caption: Logical workflow for handling spills and fires involving the substance.

Section 4: Handling and Storage

Proper handling and storage are essential to maintain the chemical's integrity and prevent

hazardous situations.

Table 3: Handling and Storage Guidelines
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Guideline Recommendation Source(s)

Handle in a well-ventilated
place, such as a fume hood.
Avoid contact with skin and
) eyes. Avoid dust formation.
Handling Use non-sparking tools and
prevent electrostatic discharge.
Do not eat, drink, or smoke

when using.

Store locked up in a dry, cool,
and well-ventilated place.
Keep containers tightly closed.

Storage To maintain product quality,
keep refrigerated. Store under
an inert atmosphere and

protect from moisture.

Incompatible Materials Strong oxidizing agents.

Section 5: Toxicological Information

4-Vinylphenol is toxic if swallowed or in contact with skin and can cause severe damage to skin
and eyes. It is also suspected of causing genetic defects and of damaging fertility or the unborn
child. Prolonged or repeated exposure can cause damage to organs, particularly the gastro-
intestinal tract, kidneys, and bladder.

While detailed signaling pathways for 4-Vinylphenol's toxicity are not provided in safety data
sheets, its classification as a mutagen and reproductive toxicant suggests interaction with
cellular and genetic material. Research has shown that 4-Vinylphenol can induce apoptosis
(programmed cell death) and inhibit cell proliferation in certain cancer cell lines.

This guide is intended for informational purposes for trained professionals. Always refer to the
most current and specific Safety Data Sheet (SDS) provided by the supplier before handling
any chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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